N-[2-(4-bromo-2-nitrophenyl)ethyl]-2,2,2-trifluoroacetamide

• Molecular Formula: C10H8BrF3N2O3
• Molecular Weight: 341.08 g/mol
• IUPAC Name: N-[2-(4-bromo-2-nitrophenyl)ethyl]-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C10H8BrF3N2O3/c11-7-2-1-6(8(5-7)16(18)19)3-4-15-9(17)10(12,13)14/h1-2,5H,3-4H2,(H,15,17)
• InChI Key: NZSQJZKPWFSXQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)[N+](=O)[O-])CCNC(=O)C(F)(F)F

Description

N-[2-(4-bromo-2-nitrophenyl)ethyl]-2,2,2-trifluoroacetamide is a useful research compound. Its molecular formula is C10H8BrF3N2O3 and its molecular weight is 341.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 23.89 g of N-[2-(4-bromophenyl)ethyl]-2,2,2-trifluoroacetamide in 200 mL of acetonitrile was added in one portion 13.87 g of nitronium tetrafluoroborate under ice-cooling. After the mixture was stirred at room temperature for 15 minutes, to the reaction mixture was added water, and the mixture was extracted with ethyl acetate. The organic layer was washed with brine, and dried over anhydrous magnesium sulfate. The solvent was removed under reduced pressure, and the residue was purified by column chromatography on silica gel (eluent: ethyl acetate-hexane) to give 11.03 g of N-[2-(4-bromo-2-nitrophenyl)ethyl]-2,2,2-trifluoroacetamide.